Cas no 1273651-64-1 (6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 1273651-64-1
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD18648062
• CID: 5187948
• Update Time: 2025-08-05

6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one
• ZB1853
• SY293222
• 6-(tert-butoxy)-1,2,3,4-tetrahydronaphthalen-1-one
• 1(2H)-Naphthalenone, 6-(1,1-dimethylethoxy)-3,4-dihydro-

• MDL： MFCD18648062
• Inchi： 1S/C14H18O2/c1-14(2,3)16-11-7-8-12-10(9-11)5-4-6-13(12)15/h7-9H,4-6H2,1-3H3
• InChI Key： ZFGPWYRQEMKUGW-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C(CCCC=2C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one

Professional Introduction to Compound with CAS No. 1273651-64-1 and Product Name: 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one

The compound identified by the CAS number 1273651-64-1 and the product name 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, a derivative of dihydronaphthalenone, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of a tert-butoxy group at the 6-position introduces steric hindrance and electronic effects that can modulate the reactivity and biological activity of the molecule, making it a valuable scaffold for drug discovery.

Recent advancements in the synthesis and application of heterocyclic compounds have highlighted the importance of dihydronaphthalen-1(2H)-one derivatives in developing novel therapeutic agents. The 6-(tert-butoxy) substitution pattern enhances the stability of the molecule while allowing for further functionalization at other positions. This flexibility has been exploited in various synthetic strategies to create libraries of compounds with diverse biological profiles. The tert-butoxy group, in particular, serves as a protective group during synthetic transformations and can influence the solubility and metabolic stability of the final drug candidates.

In the realm of medicinal chemistry, the exploration of dihydronaphthalen-1(2H)-one derivatives has led to several promising developments. These compounds exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The structural motif is particularly attractive because it mimics natural products known for their pharmacological effects. For instance, studies have shown that modifications at the 3 and 4 positions of the dihydronaphthalenone core can significantly alter the binding affinity to biological targets. This underscores the importance of fine-tuning the molecular structure to achieve desired pharmacological outcomes.

One notable application of 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one is in the development of inhibitors targeting specific enzymes involved in disease pathways. Researchers have leveraged this compound as a starting point to design molecules that disrupt key metabolic processes. The tert-butoxy group plays a crucial role in optimizing interactions with these enzymes by providing steric bulk and electronic modulation. Such modifications are critical for improving drug efficacy while minimizing off-target effects. The compound’s ability to undergo further derivatization makes it an ideal candidate for structure-activity relationship (SAR) studies.

The synthesis of 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one involves multi-step organic reactions that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and scalable production of this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions on the dihydronaphthalenone scaffold. These techniques not only improve yield but also allow for greater control over stereochemistry, which is essential for biological activity.

Recent publications have demonstrated the utility of 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one in preclinical studies aimed at identifying new therapeutic interventions. In vitro assays have revealed potent activity against various disease models, including inflammation and cancer cell proliferation. The tert-butoxy group contributes to enhanced bioavailability by improving solubility in lipophilic environments while maintaining stability in aqueous conditions. This balance is crucial for drug delivery systems designed to target specific tissues or organs.

The future prospects for 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Computational modeling techniques are being used to predict how structural modifications will affect biological activity, accelerating the drug discovery process. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high yields.

In conclusion, 1273651-64-1 and its corresponding product name 6-(tert-butoxy)-3,4-dihydronaphthalen-1(2H)-one represent a significant advancement in pharmaceutical chemistry. The unique structural features and versatile reactivity make this compound a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an increasingly important role in medicinal chemistry.